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Compound of Interest

Compound Name: 4-Heptanone

Cat. No.: B092745 Get Quote

An In-depth Technical Guide to 4-Heptanone
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the physical and chemical

properties of 4-Heptanone, also known as dipropyl ketone.[1][2][3] This document is intended

for researchers, scientists, and professionals in drug development who require detailed

information on this compound.

Physical and Chemical Properties
4-Heptanone is a colorless liquid with a fruity, solvent-like odor.[4] It is a ketone with the

chemical formula C7H14O.[1] This compound is practically insoluble in water but soluble in

organic solvents.[2][4]

Table 1: Physical Properties of 4-Heptanone
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Property Value Source(s)

Molecular Formula C7H14O [1][4]

Molar Mass 114.188 g·mol−1 [1]

Appearance Colorless liquid [1]

Density 0.817 - 0.82 g/mL [1]

Melting Point -33 °C to -32.8 °C [1]

Boiling Point 143.9 °C to 145 °C [1]

Vapor Pressure 5 mmHg (20 °C) [1]

Water Solubility 4.51 g/L [3]

Refractive Index (n20/D) 1.407

Flash Point 49 °C (closed cup)

Spectroscopic Data
Spectroscopic data is crucial for the identification and characterization of 4-Heptanone.

Table 2: Spectroscopic Information for 4-Heptanone

Spectrum Type Description Source(s)

1H NMR Spectrum available [5]

IR
Predicted IR Ion Spectrum

available
[2]

Mass Spectrometry (GC) Spectrum available [6][7]

Chemical Reactivity and Pathways
4-Heptanone exhibits typical ketone reactivity. It can undergo nucleophilic addition and

oxidation reactions.[4] As a ketone with alpha-hydrogens, it undergoes keto-enol

tautomerization, forming an enol tautomer.[2][3]
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The presence of alpha-hydrogens allows 4-Heptanone to exist in equilibrium with its enol form.

This tautomerism is a key aspect of its reactivity, particularly in reactions involving the alpha-

carbon.

Keto-Enol Tautomerism of 4-Heptanone.

Ketones like 4-Heptanone are generally resistant to oxidation by mild oxidizing agents.[8]

Strong oxidizing agents can oxidize ketones, but this process is destructive and breaks carbon-

carbon bonds.[8]

Reduction of 4-Heptanone yields the corresponding secondary alcohol, 4-heptanol. This can

be achieved using various reducing agents. While some aliphatic ketones are reduced

sluggishly with sodium dithionite alone, the addition of dimethylformamide can improve

conversion.[9] A common method for this reduction is the use of sodium borohydride.[10]

4-Heptanone 4-Heptanol

1. NaBH4
2. H3O+

Click to download full resolution via product page

Reduction of 4-Heptanone to 4-Heptanol.

The alpha-protons of 4-Heptanone are acidic and can be removed by a strong base to form an

enolate.[11][12] This enolate is a powerful nucleophile and can react with various electrophiles

at the alpha-carbon.[11] The formation of either the kinetic or thermodynamic enolate can be

controlled by the choice of base and reaction conditions.[12]

Experimental Protocols
A common method for the synthesis of 4-Heptanone is the ketonization of butyric acid, which

involves the pyrolysis of its iron(II) salt.[1]

Protocol:

A mixture of n-butyric acid and hydrogen-reduced iron powder is refluxed for 5 hours.

The apparatus is then set up for downward distillation under a nitrogen atmosphere.
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The flask is heated strongly, and the entire distillate is collected.

The crude product is washed with two portions of 10% sodium hydroxide solution and one

portion of water.

The resulting 4-Heptanone is dried over anhydrous sodium sulfate, filtered, and distilled.

This method is a general procedure for preparing simple ketones from normal aliphatic

carboxylic acids.[13]

n-Butyric Acid

Reflux

Iron Powder

Distillation Washing Drying 4-Heptanone
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Workflow for the Synthesis of 4-Heptanone.

The following is a general procedure for the microwave-assisted reduction of ketones using

silica-supported sodium borohydride.[10]

Protocol:

Sodium borohydride and silica gel are combined and ground to produce the supported

reducing agent.

The sodium borohydride/silica mixture is combined with 4-Heptanone in a microwave

reaction vessel and mixed thoroughly.

The vessel is capped and irradiated in a microwave at 75% power (900 W) for 10 minutes.

The resulting 4-heptanol is extracted from the solid support with diethyl ether and filtered.[10]

Safety and Handling
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4-Heptanone is a flammable liquid and should be handled with care.[4][14] It is harmful if

inhaled.[15] Appropriate personal protective equipment, including safety goggles, gloves, and

respiratory protection, should be worn when handling this chemical.[16] It should be stored in a

cool, dry, well-ventilated area away from sources of ignition.[14][16] In case of fire, "alcohol"

foam or water spray can be used as extinguishing agents.[17]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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